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Compound of Interest

Compound Name: 22-Dehydroclerosteryl acetate

Cat. No.: B602786 Get Quote

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development

professionals interested in the sterol compound 22-Dehydroclerosteryl acetate. While specific

in-depth experimental data on this particular molecule is limited in currently available scientific

literature, this document provides its known identifiers, discusses the context of related

compounds, and outlines general experimental protocols relevant to its class.

Core Identifiers of 22-Dehydroclerosteryl Acetate
Precise identification of a chemical entity is foundational for all research. The primary identifiers

for 22-Dehydroclerosteryl acetate are summarized below.
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Identifier Value Source

CAS Number 28594-00-5 [1][2][3][4]

Molecular Formula C31H48O2 [1][3]

Molecular Weight 452.7 g/mol [1]

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)

-17-[(2R,3E,5S)-5-ethyl-6-

methylhepta-3,6-dien-2-

yl]-10,13-dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-yl]

acetate

[1]

Synonyms N/A [1]

Contextual Biological Activity: Clerosterol and
Related Derivatives
While dedicated studies on 22-Dehydroclerosteryl acetate are not readily available, the

broader class of clerosterol and other sterol derivatives has been the subject of investigation

for various biological activities, particularly in the realm of anticancer research. Cholesterol and

its derivatives are integral components of cellular membranes and are involved in various

signaling pathways. The disruption of cholesterol metabolism is a known hallmark of certain

cancers, making compounds that interfere with these processes potential therapeutic agents.

Research into cholesterol derivatives has indicated their potential as anticancer agents, for

instance, in glioblastoma. These compounds can modulate the activity of proteins and influence

cellular functions, including those that play a role in cancer growth. The general strategy

involves targeting the altered cholesterol metabolism in tumor cells to induce cell death.

General Experimental Protocols
The following sections outline generalized methodologies that are commonly employed in the

study of novel sterol compounds. These are not specific to 22-Dehydroclerosteryl acetate but
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represent standard approaches in natural product chemistry and pharmacology.

Isolation and Purification of Sterols from Natural
Sources
A general workflow for the isolation of sterols from a plant source, such as Averrhoa carambola

where sterols have been identified, is depicted below. This process typically involves extraction,

fractionation, and chromatographic separation.
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Extraction

Fractionation

Purification & Identification

Plant Material
(e.g., leaves, stems)

Solvent Extraction
(e.g., Hexane, Ethyl Acetate)

Maceration/
Soxhlet

Crude Extract
Column Chromatography

(Silica Gel)

Gradient
Elution

Fractions

HPLC Pure Compound
(e.g., 22-Dehydroclerosteryl acetate)

Structural Elucidation
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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